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Compound of Interest

Compound Name: 2-acetylphenyl 4-methylbenzoate

Cat. No.: B2718613

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Acetylphenyl 4-methylbenzoate is an aromatic ester with the chemical formula C16H140s.
[1] This technical guide provides a comprehensive overview of its physical and chemical
properties, drawing upon available data and information from closely related structural analogs.
Due to the limited publicly available experimental data for this specific compound, this guide
leverages data from similar molecules to provide a robust understanding of its characteristics.
This document is intended to serve as a valuable resource for professionals in research and
drug development.

Chemical and Physical Properties

While specific experimental data for 2-acetylphenyl 4-methylbenzoate is not readily available
in the literature, its properties can be inferred from closely related compounds. The data
presented below is a combination of information from public databases and analogous
compounds.
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Property Value Source/Analogy
Molecular Formula C16H1403 PubChem CID: 966655[1]
] Calculated from Molecular
Molecular Weight 268.29 g/mol
Formula
Inferred from analogs "2-
acetylphenyl 2-
Appearance Yellow Liquid methylbenzoate" and "2-
acetylphenyl 4-
methoxybenzoate"[2]
Melting Point Not available
Boiling Point Not available
Density Not available

Spectroscopic Data

Detailed spectroscopic data for 2-acetylphenyl 4-methylbenzoate is not published. However,
the expected spectral characteristics can be predicted based on the analysis of structurally
similar compounds, namely 2-acetylphenyl 2-methylbenzoate and 2-acetylphenyl 4-
methoxybenzoate.[?]

Predicted *H NMR Spectral Data

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons
on both the acetylphenyl and the methylbenzoyl rings, a singlet for the acetyl methyl group, and
a singlet for the benzoate methyl group.

Predicted **C NMR Spectral Data

The carbon NMR spectrum will likely exhibit signals for the carbonyl carbons of the acetyl and
ester groups, in addition to the aromatic carbons and the methyl carbons.

Chemical Reactivity and Synthesis
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The synthesis of 2-acetylphenyl 4-methylbenzoate can be achieved through standard
esterification methods. A general protocol, based on the synthesis of similar compounds, is
provided below.[2]

General Synthesis Workflow

2-Hydroxyacetophenone + Anhydrous Solvent Base
4-Methylbenzoyl chloride (e.g., Dichloromethane) (e.g., Pyridine or Triethylamine)
Stir at Room Temperature

Aqueous Workup
Column Chromatography

2-Acetylphenyl 4-methylbenzoate

Click to download full resolution via product page
Caption: General workflow for the synthesis of 2-acetylphenyl 4-methylbenzoate.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-acetylphenyl 4-
methylbenzoate is not available, a general procedure can be adapted from the synthesis of its
analogs.[2]

General Procedure for the Synthesis of Aryl Benzoates:
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e To a solution of the corresponding phenol (1.0 eq.) and a base (1.2 eq., e.g., triethylamine or
pyridine) in an anhydrous solvent (e.g., dichloromethane) at 0 °C, the appropriate benzoyl
chloride (1.1 eq.) is added dropwise.

e The reaction mixture is then allowed to warm to room temperature and stirred for a specified
time (typically monitored by TLC).

o Upon completion, the reaction is quenched with water, and the organic layer is separated.
e The aqueous layer is extracted with the organic solvent.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated under reduced pressure.

e The crude product is purified by column chromatography on silica gel to afford the desired
ester.

Safety and Handling

Specific safety data for 2-acetylphenyl 4-methylbenzoate is not available. However, based on
the safety data sheets of analogous compounds such as o-acetylphenyl benzoate, the
following precautions should be taken:

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact
with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves
and safety glasses.[3]

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.[3]

e Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin. May cause
irritation to the skin, eyes, and respiratory tract.[3]

Biological Activity

There is no specific information in the literature regarding the biological activity or signaling
pathways associated with 2-acetylphenyl 4-methylbenzoate. However, studies on other
acetylated phenolic compounds and benzoate derivatives suggest potential for biological
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activity, such as anti-inflammatory or antimicrobial properties.[4][5][6][7][8] Further research
would be necessary to elucidate any potential therapeutic applications of this specific
compound.

Conclusion

This technical guide provides a summary of the known and inferred physicochemical properties
of 2-acetylphenyl 4-methylbenzoate. While there is a lack of direct experimental data for this
compound, a reasonable understanding of its characteristics can be derived from the
information available for its structural analogs. This guide serves as a foundational resource for
researchers and professionals, highlighting the need for further experimental investigation to
fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2718613#physical-and-chemical-properties-of-2-
acetylphenyl-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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